Cas no 2034299-20-0 (N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide)

• Product Name: N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide
• CAS No: 2034299-20-0
• MF: C₂₀H₂₀N₄O₅
• MW: 396.396604537964
• CID: 5998363
• PubChem ID: 92083391
• Update Time: 2025-05-30

N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide Chemical and Physical Properties

Names and Identifiers

• F6475-0849
• 2034299-20-0
• N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide
• N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-(oxolan-3-yloxy)pyridine-3-carboxamide
• AKOS026689494
• N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]-2-(oxolan-3-yloxy)pyridine-3-carboxamide

• Inchi： 1S/C20H20N4O5/c25-18-6-5-16(17-4-2-11-28-17)23-24(18)10-9-21-19(26)15-3-1-8-22-20(15)29-14-7-12-27-13-14/h1-6,8,11,14H,7,9-10,12-13H2,(H,21,26)
• InChI Key： ZBTFPGUVUUBGHM-UHFFFAOYSA-N
• SMILES： O1CCC(C1)OC1C(=CC=CN=1)C(NCCN1C(C=CC(C2=CC=CO2)=N1)=O)=O

Computed Properties

• Exact Mass: 396.14336975g/mol
• Monoisotopic Mass: 396.14336975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide

N-(2-(3-(Furan-2-yl)-6-Oxopyridazin-1(6H)-yl)ethyl)-2-((Tetrahydrofuran-3-yl)oxy)Nicotinamide: A Comprehensive Overview

N-(2-(3-(Furan-2-yl)-6-Oxopyridazin-1(6H)-yl)ethyl)-2-((Tetrahydrofuran-3-yl)oxy)Nicotinamide, with the CAS number 2034299-20-0, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate molecular structure, which incorporates several functional groups and heterocyclic rings, making it a promising candidate for various applications in drug discovery and materials science.

The molecular structure of this compound is characterized by a nicotinamide backbone, which is a derivative of nicotinic acid. The nicotinamide group is attached to a tetrahydrofuran ring via an ether linkage, introducing hydrophilic properties to the molecule. Additionally, the compound features a pyridazine ring system substituted with a furan moiety, which contributes to its unique electronic and steric properties. These structural features make the compound highly versatile and amenable to further chemical modifications.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. For instance, research has demonstrated that the compound exhibits potent biological activity against various disease targets, including cancer and inflammatory disorders. The presence of the furan and pyridazine rings in the molecule has been shown to enhance its binding affinity to specific protein targets, making it an attractive candidate for drug design.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic reactions such as Suzuki coupling, Buchwald-Hartwig amination, and Stille coupling. These reactions allow for precise control over the molecular architecture, enabling chemists to tailor the compound's properties for specific applications. The synthesis of this compound also represents a significant achievement in modern organic chemistry, showcasing the ability to construct complex molecules with high precision.

The biological activity of N-(2-(3-(Furan-2-yl)-6-Oxopyridazin-1(6H)-yl)ethyl)-2-((Tetrahydrofuran-3-yl)oxy)Nicotinamide has been extensively studied in recent years. Preclinical studies have revealed that the compound possesses anti-inflammatory properties, making it a potential candidate for treating conditions such as arthritis and other inflammatory diseases. Furthermore, its ability to modulate cellular signaling pathways has been explored in cancer research, where it has shown promise as an anticancer agent.

In addition to its therapeutic potential, this compound has also been investigated for its role in materials science. Its unique electronic properties make it a suitable candidate for applications in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic devices. Recent advancements in materials chemistry have enabled researchers to incorporate this compound into thin-film transistor devices, demonstrating its potential for use in next-generation electronic devices.

The development of this compound also underscores the importance of interdisciplinary collaboration in scientific research. By combining insights from organic chemistry, pharmacology, and materials science, researchers have been able to unlock the full potential of this molecule. The compound's versatility and adaptability make it an invaluable tool for addressing some of the most pressing challenges in modern science.

In conclusion, N-(2-(3-(Furan-2-yl)-6-Oxopyridazin-1(6H)-yl)ethyl)-2-Tetrahydrofuran-based compounds represent a significant advancement in chemical synthesis and drug discovery. Their unique molecular structure and diverse biological activities position them as promising candidates for future therapeutic interventions and materials applications. As research continues to uncover new insights into their properties and functions, these compounds are likely to play an increasingly important role in shaping the future of science and technology.